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Compound of Interest

Compound Name: Ammonium cerium (IV) nitrate

Cat. No.: B8810996 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Ammonium cerium(IV) nitrate (CAN) stands as a powerful and versatile one-electron oxidizing

agent in the arsenal of synthetic organic chemistry. Its utility spans a wide range of oxidative

transformations, crucial for the synthesis of fine chemicals and pharmaceutical intermediates.

This technical guide delves into the fundamental principles of CAN-mediated oxidation

reactions, providing detailed experimental protocols for key transformations and presenting

quantitative data to inform reaction optimization.

Core Principles of CAN Oxidation
Ammonium cerium(IV) nitrate, with the chemical formula (NH₄)₂[Ce(NO₃)₆], is an orange-red

crystalline solid readily soluble in water and various organic solvents. The oxidizing power of

CAN stems from the high oxidation potential of the cerium(IV) ion (Ce⁴⁺), which readily accepts

an electron to form the more stable cerium(III) ion (Ce³⁺). This single-electron transfer (SET)

mechanism is the cornerstone of its reactivity with organic substrates, often proceeding through

radical cation intermediates. The reaction is visually convenient as the vibrant orange-red color

of the Ce(IV) complex fades to a pale yellow or colorless solution upon reduction to Ce(III),

signaling the reaction's progress or completion.[1]

The general mechanism for CAN-mediated oxidation can be conceptualized as follows:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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